Cas no 2408963-90-4 (6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine)

• Product Name: 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine
• CAS No: 2408963-90-4
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 5465274
• Update Time: 2025-05-21

6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine
• Z3890154066
• Pyridazine, 6-chloro-4-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C6H4ClF3N2/c1-3-2-4(7)11-12-5(3)6(8,9)10/h2H,1H3
• InChI Key： OGOIVCRLCCVBHN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(F)(F)F)N=N1

Computed Properties

• Exact Mass: 196.0015103 g/mol
• Monoisotopic Mass: 196.0015103 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.56
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine

Exploring 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine (CAS No. 2408963-90-4): Properties, Applications, and Innovations

The chemical compound 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine (CAS No. 2408963-90-4) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its pyridazine core substituted with chloro, methyl, and trifluoromethyl groups, offers a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and bioactive intermediates, aligning with the growing demand for novel compounds in precision medicine.

One of the key reasons behind the rising interest in 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine is its electron-withdrawing trifluoromethyl group, which enhances metabolic stability and binding affinity in target interactions. This property makes it particularly valuable in the design of next-generation therapeutics, especially for kinase modulation—a hot topic in oncology research. Recent studies highlight its role in optimizing structure-activity relationships (SAR), addressing challenges like drug resistance, a frequent search query among medicinal chemists.

Beyond pharmaceuticals, this compound’s agrochemical potential is being investigated, coinciding with global trends toward sustainable crop protection. The chloro and trifluoromethyl moieties contribute to pesticidal activity, sparking discussions on eco-friendly alternatives to traditional pesticides. Innovators are also examining its utility in material science, such as liquid crystals or organic electronics, where its thermal stability and π-conjugation system could prove advantageous.

Synthetic routes to CAS No. 2408963-90-4 often involve palladium-catalyzed cross-coupling or nucleophilic substitution, reflecting broader industry shifts toward green chemistry and atom economy. Analytical techniques like HPLC and NMR are critical for purity assessment, a common concern for buyers searching for high-quality chemical intermediates. Regulatory compliance, another frequent search topic, underscores the need for rigorous documentation, given its use in GMP environments.

As the scientific community prioritizes AI-driven drug discovery and fragment-based screening, compounds like 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine gain traction for their modularity. Its compatibility with high-throughput screening workflows addresses the demand for rapid hit-to-lead optimization—a recurring theme in peer-reviewed journals and conference proceedings. Future research may explore its enantioselective synthesis or hybrid derivatives, bridging gaps in personalized medicine and catalysis.

In summary, 6-Chloro-4-methyl-3-(trifluoromethyl)pyridazine exemplifies the intersection of innovation and practicality. Its multifaceted applications, from drug development to smart materials, position it as a compound of enduring relevance in a rapidly evolving scientific landscape.